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Compound of Interest

Methyl 4-bromo-3-
Compound Name: )
methoxythiophene-2-carboxylate

Cat. No.: B026347

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Analysis of a Thiophene Derivative with Molecular Formula
C7H7BrO3S and its Structurally Related Analogs

Executive Summary

This technical guide addresses the inquiry for a thiophene derivative with the molecular formula
C7H7BrO3s. Initial analysis reveals that the specified molecular formula corresponds to 4-
bromo-2-methylbenzenesulfonic acid[1], a benzene derivative. However, given the specific
request for a thiophene derivative, it is highly probable that the intended compound is a
structurally similar thiophene-based molecule and the provided molecular formula contains a
typographical error.

The most plausible candidate, based on structural similarity and chemical precedence, is
methyl 4-bromo-3-methylthiophene-2-carboxylate, with the molecular formula C7H7BrO2S][2].
This guide will provide a detailed overview of this compound, including its chemical properties,
potential synthetic routes, and its place within the broader context of thiophene derivatives in
medicinal chemistry. We will also present relevant data for 4-bromo-2-methylbenzenesulfonic
acid for comparative purposes.

Part 1: Compound Identification and Properties
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Primary Subject: Methyl 4-bromo-3-methylthiophene-2-
carboxylate

This compound is a substituted thiophene, a class of heterocyclic compounds known for their
wide range of biological activities and applications in drug discovery[3].

¢ I[UPAC Name: Methyl 4-bromo-3-methylthiophene-2-carboxylate

Molecular Formula: C7TH7Bro2s

Molecular Weight: 235.1 g/mol [2]

CAS Number: Not readily available.

Chemical Structure:

Table 1: Physicochemical Properties of Methyl 4-bromo-3-methylthiophene-2-carboxylate

Property Value Reference
Purity 97% (2]
Physical Form Solid [2]
InChi Key ZTDYZXWQADNRRI- 2]

UHFFFAOYSA-N

Alternative Compound: 4-bromo-2-
methylbenzenesulfonic acid

As per the user-provided molecular formula, this benzene derivative is a potential, though less
likely, candidate.

o |[UPAC Name: 4-bromo-2-methylbenzenesulfonic acid
e Molecular Formula: C7H7BrO3S

e Molecular Weight: 251.10 g/mol [1]
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e CAS Number: Not readily available.

e Chemical Structure:

Table 2: Physicochemical Properties of 4-bromo-2-methylbenzenesulfonic acid

Property Value Reference
Molecular Weight 251.10 g/mol [1]
XLogP3-AA 1.7 [1]

Hydrogen Bond Donor Count 1

[1]

Hydrogen Bond Acceptor

Count 3 s
Rotatable Bond Count 1 [1]
Exact Mass 249.92993 Da [1]
Monoisotopic Mass 249.92993 Da [1]

Topological Polar Surface Area  62.8 A2

[1]

Part 2: Experimental Protocols

General Synthesis of Methyl 4-bromo-3-
methylthiophene-2-carboxylate

A plausible synthetic route for methyl 4-bromo-3-methylthiophene-2-carboxylate involves the

esterification of the corresponding carboxylic acid (4-bromo-3-methylthiophene-2-carboxylic

acid). This is a standard procedure in organic synthesis.

Reaction:

4-bromo-3-methylthiophene-2-carboxylic acid + CH30OH --(H+)--> Methyl 4-bromo-3-

methylthiophene-2-carboxylate + H20

Detailed Methodology:
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 Dissolution: Dissolve 4-bromo-3-methylthiophene-2-carboxylic acid in an excess of
methanol.

o Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid,
dropwise to the solution.

o Reflux: Heat the reaction mixture to reflux for several hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
excess acid with a mild base, such as a saturated sodium bicarbonate solution.

o Extraction: Extract the product into an organic solvent like ethyl acetate.

 Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and
concentrate it under reduced pressure. The crude product can be further purified by column
chromatography on silica gel.

Part 3: Visualizations
Logical Workflow for Synthesis and Analysis

The following diagram illustrates a typical workflow for the synthesis, purification, and
characterization of a target compound like methyl 4-bromo-3-methylthiophene-2-carboxylate.
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Figure 1: General Workflow for Synthesis and Analysis
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Figure 2: Thiophene Derivatives in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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